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Compound of Interest

Compound Name: 4-Bromo-2-tert-butylphenol

Cat. No.: B178157 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Bromo-2-tert-butylphenol

For the modern research scientist and drug development professional, a comprehensive

understanding of chemical safety is not merely a regulatory formality but a cornerstone of

scientific integrity and operational excellence. This guide provides a detailed examination of the

safety, handling, and Material Safety Data Sheet (MSDS) for 4-Bromo-2-tert-butylphenol, a
compound utilized in various synthetic applications. By elucidating the principles behind safe

handling protocols, this document aims to empower researchers to mitigate risks and foster a

culture of safety within the laboratory.

Chemical Identity and Physicochemical Properties
A thorough understanding of a chemical's properties is fundamental to its safe handling. 4-
Bromo-2-tert-butylphenol is a substituted phenol with the molecular formula C₁₀H₁₃BrO.[1] Its

key physicochemical properties are summarized in the table below.
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Property Value Source

Molecular Weight 229.11 g/mol [1]

CAS Number 10323-39-4 [1]

Appearance Liquid [2][3]

Purity Typically 95% [2][3]

Relative Density 1.37 [3]

These properties inform handling procedures. For instance, its liquid state at room temperature

necessitates precautions against spills and splashes.

Hazard Identification and GHS Classification
4-Bromo-2-tert-butylphenol presents several health and environmental hazards, as classified

by the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[1][3][4]

H312: Harmful in contact with skin.[1][4]

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

H332: Harmful if inhaled.[3][4]

H410: Very toxic to aquatic life with long lasting effects.[5]

Some sources also indicate a potential for reproductive harm, with the hazard statement H361f:

Suspected of damaging fertility.[5] This highlights the importance of minimizing exposure,

particularly for individuals of reproductive age. The environmental toxicity underscores the need

for responsible disposal to prevent contamination of aquatic ecosystems.[5]
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Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential, beginning with engineering controls

and supplemented by appropriate personal protective equipment.

Engineering Controls
The primary method for controlling exposure to hazardous chemicals is through engineering

controls.

Fume Hood: All handling of 4-Bromo-2-tert-butylphenol should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[6][7] This is critical to

minimize the inhalation of harmful vapors.

Eyewash Stations and Safety Showers: Readily accessible and fully functional eyewash

stations and safety showers are mandatory in any laboratory where this chemical is handled.

[7][8]

Personal Protective Equipment (PPE)
The selection of PPE is dictated by the specific hazards of the chemical. For 4-Bromo-2-tert-
butylphenol, the following PPE is required:[6][7]

Eye and Face Protection: Chemical splash goggles are the minimum requirement.[6] A face

shield should be worn in situations where there is a higher risk of splashing.[9][10]

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile rubber, are essential.[7] It is crucial to

inspect gloves for any signs of degradation or puncture before each use.

Lab Coat: A long-sleeved laboratory coat must be worn to protect the skin from accidental

contact.[7]

Respiratory Protection: In situations where ventilation is inadequate or if dusts/aerosols are

generated, a NIOSH/MSHA approved respirator is necessary.[7]
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The following diagram illustrates the proper workflow for donning and doffing PPE to prevent

cross-contamination.

Donning Sequence

Doffing Sequence

1. Lab Coat 2. Goggles/Face Shield 3. Gloves

1. Gloves 2. Goggles/Face Shield 3. Lab Coat

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is paramount to minimizing risk.

Handling
Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly after handling the chemical.[6][7]

Do not eat, drink, or smoke in the laboratory.[7]

Use this chemical in a well-ventilated area.[6]

Keep the container tightly closed when not in use.[7]

Storage
Store in a cool, dry, and well-ventilated place.[7]
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Keep the container tightly closed.[11][12]

Store away from incompatible materials, such as strong oxidizing agents.[6][11]

Store in a locked cabinet or other secure area to restrict access.[5]

First Aid and Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[6][13]

After Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if

irritation persists.[5][6]

After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[5][6]

After Swallowing: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[6]

Spill Response
In the event of a spill, the following procedure should be followed.
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1. Evacuate Immediate Area

2. Notify Supervisor and EH&S

3. Don Appropriate PPE

4. Contain the Spill with Absorbent Material

5. Collect Absorbed Material into a Labeled Waste Container

6. Decontaminate the Spill Area

7. Dispose of Waste According to Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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